Cas no 2679938-39-5 ((2S)-3-(4-tert-butylphenyl)-2-acetamidopropanoic acid)

• Product Name: (2S)-3-(4-tert-butylphenyl)-2-acetamidopropanoic acid
• CAS No: 2679938-39-5
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 5645773
• PubChem ID: 73908824
• Update Time: 2025-05-22

(2S)-3-(4-tert-butylphenyl)-2-acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-(4-tert-butylphenyl)-2-acetamidopropanoic acid
• 2679938-39-5
• EN300-28281627

• Inchi： 1S/C15H21NO3/c1-10(17)16-13(14(18)19)9-11-5-7-12(8-6-11)15(2,3)4/h5-8,13H,9H2,1-4H3,(H,16,17)(H,18,19)/t13-/m0/s1
• InChI Key： AXBGAIGEIADOKB-ZDUSSCGKSA-N
• SMILES： OC([C@H](CC1C=CC(=CC=1)C(C)(C)C)NC(C)=O)=O

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.4Ų

Additional information on (2S)-3-(4-tert-butylphenyl)-2-acetamidopropanoic acid

(2S)-3-(4-tert-butylphenyl)-2-acetamidopropanoic Acid: A Comprehensive Overview

The compound (2S)-3-(4-tert-butylphenyl)-2-acetamidopropanoic acid with CAS No. 2679938-39-5 is a significant molecule in the field of organic chemistry, particularly in the realms of drug discovery and chemical synthesis. This compound has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The molecule is characterized by its chiral center at the second carbon atom, which imparts stereochemical properties critical for its biological activity. The presence of the 4-tert-butylphenyl group adds steric bulk, influencing the molecule's solubility and pharmacokinetic properties, while the acetamido group contributes to hydrogen bonding capabilities, enhancing its interaction with biological targets.

Recent studies have highlighted the importance of (2S)-3-(4-tert-butylphenyl)-2-acetamidopropanoic acid in the development of novel therapeutic agents. Researchers have explored its role as a building block in the synthesis of bioactive compounds, particularly in the context of enzyme inhibition and receptor modulation. The compound's ability to act as a chiral auxiliary has been extensively studied, with findings suggesting its utility in asymmetric synthesis strategies. This has led to its incorporation into various synthetic pathways aimed at producing enantiomerically enriched pharmaceuticals.

One of the most notable advancements involving this compound is its application in peptide synthesis. The acetamido group facilitates the formation of amide bonds, making it a valuable reagent in solid-phase peptide synthesis (SPPS). Recent research has demonstrated improved yields and selectivity when using this compound as an activating agent, particularly in the synthesis of complex peptide sequences. Furthermore, its compatibility with common coupling reagents and protecting groups has made it a preferred choice in medicinal chemistry laboratories worldwide.

The structural versatility of (2S)-3-(4-tert-butylphenyl)-2-acetamidopropanoic acid extends to its use in polymer chemistry. Scientists have investigated its potential as a monomer for constructing chiral polymers with tailored physical and chemical properties. These polymers exhibit unique optical properties and have shown promise in applications such as enantioselective catalysis and chiral recognition. The integration of this compound into polymer frameworks has opened new avenues for material science, particularly in the development of advanced biomaterials.

In terms of biological activity, (2S)-3-(4-tert-butylphenyl)-2-acetamidopropanoic acid has been evaluated for its potential as an anti-inflammatory agent. Preclinical studies have indicated that the compound exhibits moderate inhibitory effects on cyclooxygenase (COX) enzymes, which are key players in inflammation. Although further optimization is required to enhance its potency and selectivity, these findings underscore its potential as a lead compound for drug development.

From a synthetic perspective, the preparation of (2S)-3-(4-tert-butylphenyl)-2-acetamidopropanoic acid involves a multi-step process that typically begins with the alkylation of an amino acid derivative. The stereochemistry at the second carbon is controlled through careful reaction design, ensuring high enantiomeric excess (ee). Recent advancements in catalytic asymmetric synthesis have enabled more efficient routes to this compound, reducing production costs and improving scalability.

Looking ahead, the continued exploration of (2S)-3-(4-tert-butylphenyl)-2-acetamidopropanoic acid is expected to yield further insights into its utility across diverse chemical disciplines. Its role as a versatile building block in organic synthesis positions it as a valuable tool for researchers aiming to develop innovative solutions in medicine, materials science, and beyond.